(E)-Ethyl 3-(1-trityl-1H-imidazol-4-yl)acrylate

• IUPAC Name: ethyl (E)-3-(1-tritylimidazol-4-yl)prop-2-enoate
• InChI: InChI=1S/C27H24N2O2/c1-2-31-26(30)19-18-25-20-29(21-28-25)27(22-12-6-3-7-13-22,23-14-8-4-9-15-23)24-16-10-5-11-17-24/h3-21H,2H2,1H3/b19-18+
• InChI Key: VWIZYQXKZWPEES-VHEBQXMUSA-N
• Canonical SMILES: CCOC(=O)C=CC1=CN(C=N1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: CCOC(=O)/C=C/C1=CN(C=N1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H24N2O2
• Molecular Weight: 408.5 g/mol

Description

“(E)-Ethyl 3-(1-trityl-1H-imidazol-4-yl)acrylate” is a chemical compound with the linear formula C25H20N2O2. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a linear formula of C25H20N2O2. The compound has a molecular weight of 380.45.

Scientific Research Applications

Polymer Synthesis and Modification

• Polymer Synthesis : The synthesis and characterization of polymers such as poly(ethyl 2-(imidazol-1-yl)acrylate) (PEImA) have been explored using free radical and anionic polymerization methods. These polymers are noted for their moderate dispersity and potential for further modification into various polyelectrolytes, demonstrating the compound's utility in creating highly substituted polymer materials with adjustable properties (Rössel et al., 2017).

Chemical Reactions and Synthesis

• Reactive Extraction : A study on 2-Ethylhexyl acrylate (2-EHA), using imidazole and p-toluenesulfonamide in a deep eutectic solvent, highlights the compound's role in enhancing esterification processes for polymer industry applications (Wang et al., 2020).
• Imidazole-fused Benzodiazocines Synthesis : The compound has been utilized in the synthesis of imidazole-fused benzodiazocines, showcasing its versatility in organic synthesis for producing complex heterocyclic systems (Mishra & Batra, 2010).

Materials Science and Applications

• Corrosion Inhibition : Research on similar imidazole derivatives has explored their application as corrosion inhibitors for metals, suggesting potential protective uses for compounds like "(E)-Ethyl 3-(1-trityl-1H-imidazol-4-yl)acrylate" in metal surface treatments (Zhang Zhe et al., 2009).

Advanced Materials

• Enhanced Oil Recovery : The synthesis of novel acrylamide-based copolymers incorporating imidazoline derivatives and sulfonate highlights the compound's role in creating materials with improved thickening property, shear stability, and salt-tolerance, indicating its significance in enhanced oil recovery technologies (Gou et al., 2015).

Safety and Hazards

The safety data sheet for a related compound, “1-(1-Trityl-1H-iMidazol-4-yl)-ethanol”, suggests that it should be kept away from heat, sparks, open flames, and hot surfaces. It should not be sprayed on an open flame or other ignition source. It should be stored away from clothing and combustible materials.